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Compound of Interest

Compound Name: Harmine

CAS No.: 343-27-1; 442-51-3

Cat. No.: B15573885

Get Quote

For scientists and drug development professionals, ensuring a safe laboratory environment is

paramount, especially when working with potent compounds like harmine. This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to foster a culture of safety and build trust in handling this research chemical.

Operational Plan for Safe Handling of Harmine
Harmine is classified as harmful if swallowed, in contact with skin, or if inhaled, and it can

cause serious eye irritation.[1][2] Adherence to the following procedural steps is critical to

mitigate exposure risks.

1. Engineering Controls and Preparation:

Ventilation: Always handle harmine powder in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation risks.[1][3]

Designated Area: Establish a designated area for handling harmine, clearly labeled with

appropriate hazard warnings.
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Gather Materials: Before starting, ensure all necessary personal protective equipment (PPE)

and handling materials are readily available.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear ANSI Z87.1-compliant safety goggles with side shields. If

there is a risk of splashing, a face shield should be worn in addition to goggles.

Hand Protection: Double-gloving with powder-free nitrile or neoprene gloves is

recommended. While specific breakthrough times for harmine are not readily available,

nitrile gloves are a common recommendation for handling many laboratory chemicals.[4]

Gloves should be inspected for any signs of degradation before use and changed

immediately if contamination occurs or every 30-60 minutes during prolonged handling.

Body Protection: A disposable, solid-front gown with tight-fitting cuffs, long pants, and closed-

toe shoes are mandatory to prevent skin contact.

Respiratory Protection: When handling harmine powder outside of a fume hood or when

aerosolization is possible, a NIOSH-approved respirator with a particulate filter (such as a

P95 or P100) is necessary.

3. Step-by-Step Handling Protocol: Preparing a Harmine Solution This protocol outlines the

steps for safely weighing harmine powder and preparing a stock solution.

Step 1: Taring the Balance: Place a weigh boat on a calibrated analytical balance and tare it.

Step 2: Weighing the Harmine: Carefully weigh the desired amount of harmine powder onto

the weigh boat. Perform this step in a fume hood to contain any airborne particles.

Step 3: Transferring the Powder: Gently transfer the weighed harmine powder into a suitable

container (e.g., a beaker or flask).

Step 4: Dissolving the Harmine: Add the desired solvent (e.g., DMSO for a stock solution) to

the container with the harmine powder.[5]

Step 5: Mixing: If necessary, use a vortex mixer or stir bar to ensure the harmine is

completely dissolved. Gentle warming may aid dissolution.
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Step 6: Labeling: Clearly label the container with the name of the compound, concentration,

solvent, date, and appropriate hazard warnings.

4. Spill and Emergency Procedures:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.[1] Clean the area with an appropriate solvent

and decontaminating solution.

Major Spills: In the event of a large spill, evacuate the area and alert the appropriate

emergency response personnel.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[2]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[2]

Quantitative Safety Data for Harmine
The following table summarizes key quantitative safety data for harmine. It is important to note

that official occupational exposure limits (OELs), such as Permissible Exposure Limits (PELs)

or Threshold Limit Values (TLVs), have not been established for harmine.
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Parameter Value Source(s)

LD50 (Subcutaneous, Rat) 200 mg/kg [1]

LD50 (Subcutaneous, Mouse) 243 mg/kg [1]

Occupational Exposure Limits

(OELs)
Not Established [6]

Glove Breakthrough Time

(Nitrile)

Data not available for harmine.

General chemical resistance

charts should be consulted,

and gloves should be replaced

immediately upon splash

contact.

Experimental Protocols
Protocol 1: Preparation of a 20 mM Harmine Stock Solution in DMSO

This protocol details the preparation of a high-concentration harmine stock solution for use in

cell culture experiments.[1]

Materials:

Harmine powder (≥98% purity)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: In a chemical fume hood, carefully weigh 4.246 mg of harmine powder and

transfer it to a sterile microcentrifuge tube or amber vial.
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Dissolution: Add 1 mL of sterile, cell culture-grade DMSO to the tube containing the harmine
powder.

Mixing: Tightly cap the tube and vortex vigorously for 1-2 minutes until the harmine is

completely dissolved. If necessary, gentle warming in a 37°C water bath can assist with

dissolution.

Storage: Store the 20 mM harmine stock solution at -20°C in small aliquots to avoid

repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell Treatment

This protocol describes the dilution of the concentrated DMSO stock solution into a cell culture

medium to achieve the desired final concentration for treating cells.[1]

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 20 mM harmine stock solution at room

temperature.

Calculate Dilutions: Determine the volume of the stock solution needed to achieve the

desired final concentration in your cell culture medium. It is crucial to perform serial dilutions

if necessary to ensure the final DMSO concentration remains below cytotoxic levels (typically

≤0.5%).

Prepare Working Solution: Add the calculated volume of the harmine stock solution to the

pre-warmed complete cell culture medium. Mix immediately by gentle pipetting or swirling.

Cell Treatment: Remove the existing medium from the cells and replace it with the freshly

prepared harmine-containing medium. Always prepare working solutions fresh for each

experiment, as harmine's stability in aqueous solutions is poor.[1]

Mandatory Visualization
The following diagram illustrates the safe handling workflow for harmine, from preparation to

disposal.
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Preparation Handling Cleanup & Disposal
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Caption: A logical workflow for the safe handling of harmine in a laboratory setting.

The following diagram illustrates the inhibitory effect of harmine on the PI3K/AKT/mTOR

signaling pathway, a key pathway in cell proliferation and survival.
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Caption: Harmine's inhibitory action on the PI3K/AKT/mTOR signaling pathway.

Disposal Plan
Harmine and any materials contaminated with it must be treated as hazardous waste.

Waste Collection:

Collect all solid harmine waste, including contaminated PPE (gloves, gowns), weigh

boats, and paper towels, in a designated, leak-proof, and clearly labeled hazardous waste

container.

Collect all liquid waste containing harmine in a separate, compatible, and clearly labeled

hazardous waste container. Do not mix with other waste streams unless compatibility has

been confirmed.

Labeling: The waste container must be labeled with "Hazardous Waste," the name

"Harmine," and a description of the contents (e.g., "Solid waste with harmine
contamination").

Storage: Store the sealed hazardous waste container in a designated, secure area away

from incompatible materials, following institutional guidelines.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office. Disposal methods may include incineration at an

industrial combustion plant.[1] Do not dispose of harmine down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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